4-Methylphenyl 2,3-o-isopropylidene-1-thio-alpha-l-rhamnpyranoside
Overview
Description
4-Methylphenyl 2,3-O-isopropylidene-1-thio-α-L-rhamnopyranoside is a compound highly regarded in the biomedical sector . It is a white crystalline solid with a molecular formula of C16H22O4S and a molecular weight of 310.41 .
Molecular Structure Analysis
The IUPAC name for this compound is (3aR,4S,6S,7S,7aR)-2,2,6-Trimethyl-4-(4-methylphenyl)sulfanyl-4,6,7,7a-tetrahydro-3aH-[1,3]dioxolo[4,5-c]pyran-7-ol . The InChI and Smiles strings provide a textual representation of the molecule’s structure .Physical And Chemical Properties Analysis
This compound is a white crystalline solid with a melting point of 105-107 °C . It is soluble in DCM, DMF, DMSO, EtOAc, and MeOH .Scientific Research Applications
Synthesis and Structural Analysis
- The compound has been involved in studies related to pyranose-furanose equilibria, such as the methylation of 2,3-O-isopropylidene-L-rhamnose, producing mixtures of methyl 2,3-O-isopropylidene-4-O-methyl-α- and β-L-rhamnopyranosides (Ferguson & Haines, 1969).
- It is used in the synthesis of complex molecules like Methyl 4-O-(β-D-Galactopyranosyl)-3-O(β-D-Glucopyranosyluronic Acid)-α-L-Rhamnopyranoside (Ray, Sarkar & Roy, 1989).
Chemical Transformations
- The compound plays a role in nucleophilic displacements and deamination reactions in carbohydrate chemistry, as demonstrated by the transformation of its derivatives (Brimacombe, Minshall & Tucker, 1976).
- It's involved in the synthesis of 4-thio-L-rhamnofuranose, highlighting its utility in the creation of novel sugar derivatives (Zunszain & Varela, 1991).
Role in Novel Compound Development
- Research includes its use in creating new approaches to pyrazofurins, an important class of compounds (Herrera & Baelo, 1985).
- Its derivatives have been explored in the context of antithrombotic activity, demonstrating its potential in medicinal chemistry (Bozo, Boros & Kuszmann, 1999).
Conjugate Addition and Glycomimetics
- The compound has been used in a click chemistry approach to glycomimetics, showing its versatility in synthesizing complex sugar derivatives (Witczak, Lorchak & Nguyen, 2007).
Synthesis of Sugar Derivatives
- Its application extends to the synthesis of various sugar derivatives, such as 5-thio-L-rhamnose, emphasizing its role in carbohydrate chemistry (Anisuzzaman & Whistler, 1977).
Safety and Hazards
Future Directions
The compound is at the forefront of scientific progress, particularly in the biomedical sector . Its intricate composition exhibits tremendous promise in tackling afflictions such as viral infections and diverse forms of cancer with utmost efficacy . This suggests that future research and development efforts may continue to explore its potential applications in medicine .
properties
IUPAC Name |
(3aR,4S,6S,7S,7aR)-2,2,6-trimethyl-4-(4-methylphenyl)sulfanyl-4,6,7,7a-tetrahydro-3aH-[1,3]dioxolo[4,5-c]pyran-7-ol | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H22O4S/c1-9-5-7-11(8-6-9)21-15-14-13(12(17)10(2)18-15)19-16(3,4)20-14/h5-8,10,12-15,17H,1-4H3/t10-,12-,13+,14+,15-/m0/s1 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PNBWYCHINJWQQT-MQFWEAQZSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1C(C2C(C(O1)SC3=CC=C(C=C3)C)OC(O2)(C)C)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H]1[C@@H]([C@@H]2[C@H]([C@@H](O1)SC3=CC=C(C=C3)C)OC(O2)(C)C)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Methylphenyl 2,3-o-isopropylidene-1-thio-alpha-l-rhamnpyranoside |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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